Cas no 60518-59-4 (2-Methyl-2H-indazol-5-amine)

• Product Name: 2-Methyl-2H-indazol-5-amine
• CAS No: 60518-59-4
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD03787060
• CID: 501791
• PubChem ID: 1491252
• Update Time: 2025-06-14

2-Methyl-2H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-indazol-5-amine
• 2H-Indazol-5-amine, 2-methyl-
• 2-METHYL-2H-INDAZOL-5-YLAMINE
• 5-Amino-2-methyl-2H-indazole
• 5-AMINO-2-METHYLINDAZOLE
• 2-methyl-2H-indazole-5-amine
• 2-methylindazol-5-amine
• KSC351S6P
• 2H-Indazol-5-amine,2-methyl-
• 2-methyl-2H-indazole-5-ylamine
• MJIJVSMBCITEKW-UHFFFAOYSA-N
• BCP27365
• SBB086548
• RP01532
• SB10174
• PB20057
• VZ24906
• J-509926
• SY006504
• MFCD03787060
• 60518-59-4
• EN300-94872
• 1R-0610
• DTXSID90363434
• CS-0006086
• SCHEMBL653802
• AKOS005069772

• MDL： MFCD03787060
• Inchi： 1S/C8H9N3/c1-11-5-6-4-7(9)2-3-8(6)10-11/h2-5H,9H2,1H3
• InChI Key： MJIJVSMBCITEKW-UHFFFAOYSA-N
• SMILES： N1(C)C=C2C=C(C=CC2=N1)N

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.27
• Melting Point: 125
• Boiling Point: 354.8℃ at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.667
• PSA: 43.84000
• LogP: 1.73670

2-Methyl-2H-indazol-5-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-Methyl-2H-indazol-5-amine

Recent Advances in the Study of 2-Methyl-2H-indazol-5-amine (CAS: 60518-59-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-2H-indazol-5-amine (CAS: 60518-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its indazole core structure, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in modulating enzymatic activity, receptor binding, and cellular signaling pathways, making it a promising candidate for drug development.

One of the most notable findings in recent research is the compound's interaction with protein kinases, particularly those involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methyl-2H-indazol-5-amine exhibit potent inhibitory effects on specific tyrosine kinases, which are often overexpressed in malignant tumors. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a scaffold for novel kinase inhibitors.

Further investigations have highlighted the compound's utility in the development of anti-inflammatory agents. Research conducted by a team at the University of Cambridge revealed that 2-Methyl-2H-indazol-5-amine derivatives can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a critical regulator of immune responses. These findings were published in a 2022 issue of Bioorganic & Medicinal Chemistry Letters.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the efficiency of producing 2-Methyl-2H-indazol-5-amine. A 2023 paper in Organic Process Research & Development outlined a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and minimizes byproduct formation. This methodological innovation is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Methyl-2H-indazol-5-amine derivatives. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance these characteristics. For instance, a recent study in the European Journal of Medicinal Chemistry reported the successful design of prodrugs based on this compound, which demonstrated improved oral absorption in preclinical models.

In conclusion, 2-Methyl-2H-indazol-5-amine (CAS: 60518-59-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its diverse biological activities and the ongoing improvements in its synthetic accessibility underscore its value as a focus of current research. Future studies are likely to explore its potential in addressing unmet medical needs, particularly in oncology and immunology.